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Compound of Interest

Compound Name: Gaxilose

Cat. No.: B1674640

Essential Safety and Handling Guide for
Gaxilose

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical information for the
handling and disposal of Gaxilose, a synthetic disaccharide used as a diagnostic agent.[1][2]
[3] Adherence to these guidelines is critical to ensure a safe laboratory environment and
maintain experimental integrity.

Gaxilose: Key Safety Data

Gaxilose, also known as 4-Galactosylxylose, is a substrate of intestinal lactase used in
noninvasive diagnostic tests.[3] While it is generally well-tolerated in clinical settings,
concentrated forms used in research require careful handling.[1] The primary hazard
associated with Gaxilose in a laboratory setting is respiratory irritation from inhalation of the
powdered form.[4]
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Property Value Source
Chemical Formula C11H20010 [3]
Molecular Weight 312.27 g/mol [3][4]

Appearance

White to off-white crystalline

powder

Assumed, based on typical

disaccharides

Primary Hazard

May cause respiratory irritation
(H335)

[4]

Storage

Store in a cool, dry, well-

ventilated area

General best practice

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific

procedure being performed.[5] The following table outlines the minimum required PPE for

handling Gaxilose in a laboratory setting.

Task

Required PPE

Rationale

Handling Solid Gaxilose
(Weighing, Aliquoting)

Lab coat, disposable nitrile
gloves, safety glasses with
side shields, N95 respirator

To prevent inhalation of fine
powder and protect skin and

eyes from contact.[6][7]

Preparing Gaxilose Solutions

Lab coat, disposable nitrile
gloves, safety glasses with

side shields

To protect against splashes of
the solution.[7][8]

Administering to Cell Cultures

or Animals

Lab coat, disposable nitrile

gloves, safety glasses

Standard precaution for
biological experiments to
prevent contamination and

exposure.[5]

Operational Plan for Handling Gaxilose
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The following workflow outlines the standard operating procedure for the safe handling of
Gaxilose from receipt to disposal.

Preparation & Handling

Receive & Log Gaxilose

'

Store in Cool, Dry Place

'

Don Appropriate PPE
(Lab Coat, Gloves, Goggles, Respirator)

'

Weigh Solid Gaxilose
in a Fume Hood

'

Dissolve Gaxilose
in Solvent

'

Perform Experiment

Disposal
v v
Decontaminate Glassware Dispose of Contaminated PPE
(e.g., with 10% Bleach) & Supplies as Chemical Waste

'

Dispose of Liquid Waste
(Follow Institutional Guidelines)
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Caption: Workflow for the safe handling and disposal of Gaxilose in a laboratory setting.

Experimental Protocol: Preparation of a 100 mM
Gaxilose Stock Solution

e Preparation:
o Consult the Safety Data Sheet (SDS) for Gaxilose prior to beginning work.
o Ensure a chemical fume hood is available and functioning correctly.

o Assemble all necessary materials: Gaxilose powder, appropriate solvent (e.g., sterile
water or PBS), sterile conical tubes, and calibrated pipettes.

» Personal Protective Equipment:
o Don a lab coat, safety glasses with side shields, and disposable nitrile gloves.

o When weighing the solid Gaxilose powder, wear an N95 respirator to prevent inhalation.

[6]
e Procedure:

Tare a sterile conical tube on a calibrated balance inside a chemical fume hood.

[¢]

o Carefully weigh the desired amount of Gaxilose powder into the tube. For 10 mL of a 100
mM solution, you will need 312.27 mg.

o Remove the tube from the balance and add approximately 8 mL of the chosen solvent.

o Vortex the tube until the Gaxilose is completely dissolved.

o Bring the final volume to 10 mL with the solvent.

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.
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o Storage:

o Store the stock solution at the recommended temperature (typically 4°C for short-term and
-20°C for long-term storage) in a clearly labeled container.

Disposal Plan

Proper disposal of Gaxilose and associated waste is crucial to prevent environmental
contamination and ensure a safe workplace.

Unused Gaxilose Powder: Dispose of as chemical waste in accordance with institutional,
local, and federal regulations.[9] Do not dispose of down the drain or in the regular trash.

e Liquid Waste: Aqueous solutions of Gaxilose may be permissible for drain disposal
depending on the concentration and local regulations.[10] Always check with your
institution's Environmental Health and Safety (EHS) office. If in doubt, collect as chemical
waste.

o Contaminated Materials: All disposable items that have come into contact with Gaxilose,
such as gloves, weigh boats, and pipette tips, should be placed in a sealed bag or container
and disposed of as chemical waste.[9]

» Glassware: Reusable glassware should be decontaminated by soaking in a suitable cleaning
solution (e.g., 10% bleach solution) before washing.[11]
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Start: Handling Gaxilose

What is the task?

Handling Solid Powder Handling Liquid Solution
(Weighing, Aliquoting) (Diluting, Administering)

l

Minimum PPE:
- Lab Coat

Minimum PPE:
- Lab Coat
- Gloves
- Safety Glasses

- Gloves
- Safety Glasses
- N95 Respirator

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate Personal Protective Equipment (PPE) when
handling Gaxilose.

By adhering to these guidelines, researchers can safely handle Gaxilose while minimizing
personal exposure and environmental impact. Always consult your institution's specific safety
protocols and EHS office for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-gaxilose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-gaxilose
https://www.medkoo.com/products/7976
https://pubchem.ncbi.nlm.nih.gov/compound/Gaxilosa
https://pmc.ncbi.nlm.nih.gov/articles/PMC8785899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8785899/
https://www.amano-enzyme.com/assets/pdf/quality/handling_guide_en.pdf
https://ehs.wustl.edu/personal-protective-equipment/
https://ehs.wustl.edu/personal-protective-equipment/
https://www.dentalcare.com/en-us/ce-courses/ce342/personal-protective-equipment
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.ars.usda.gov/ARSUserFiles/80000000/SHE/medwastedisposal0208.pdf
https://www.benchchem.com/product/b1674640#personal-protective-equipment-for-handling-gaxilose
https://www.benchchem.com/product/b1674640#personal-protective-equipment-for-handling-gaxilose
https://www.benchchem.com/product/b1674640#personal-protective-equipment-for-handling-gaxilose
https://www.benchchem.com/product/b1674640#personal-protective-equipment-for-handling-gaxilose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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